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Compound of Interest

Compound Name: Boc-L-isoleucine hemihydrate

Cat. No.: B1371650

Abstract

This technical guide provides an in-depth analysis of N-a-(tert-Butoxycarbonyl)-L-isoleucine
hemihydrate (Boc-L-isoleucine hemihydrate), a pivotal amino acid derivative for peptide
synthesis and pharmaceutical research. The document elucidates its core chemical and
physical properties, safe handling procedures, and its critical role as a chiral building block.
Furthermore, it details standardized protocols for its characterization using Nuclear Magnetic
Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and High-
Performance Liquid Chromatography (HPLC), offering a comprehensive resource for
researchers, scientists, and drug development professionals.

Introduction: The Significance of Boc-L-Isoleucine
Hemihydrate in Peptide Chemistry

N-a-(tert-Butoxycarbonyl)-L-isoleucine hemihydrate is a derivative of the essential amino acid
L-isoleucine, featuring a tert-butyloxycarbonyl (Boc) protecting group on the a-amino group.
This strategic protection is fundamental to the Boc-based strategy of solid-phase peptide
synthesis (SPPS), a methodology developed by Nobel laureate Bruce Merrifield.[1] The Boc
group effectively prevents undesired reactions at the N-terminus during peptide chain
elongation, ensuring the precise incorporation of isoleucine into the desired sequence.[1][2]
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The hemihydrate form indicates the presence of one molecule of water for every two molecules
of Boc-L-isoleucine. This crystalline form is often favored for its stability and ease of handling.
[3] The unigue branched side-chain of isoleucine introduces steric hindrance, making the
selection of appropriate coupling reagents and reaction conditions crucial for efficient peptide
bond formation.[4] This guide will delve into the essential chemical properties that dictate its
reactivity and provide practical, field-proven insights for its application and analysis.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Boc-L-isoleucine
hemihydrate is paramount for its effective use in synthesis and research. These properties are
summarized in the table below.
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Property Value References

bis((2S,3S)-3-methyl-2-[(2-
methylpropan-2-

IUPAC Name YIprop ) ) [5]
yl)oxycarbonylamino]pentanoic

acid);hydrate

Boc-L-lle-OH-%2H20, Boc-
(2S,3S)-2-amino-3-

Synonyms o [3]
methylpentanoic acid

hemihydrate

CAS Number 204138-23-8 [3]

Molecular Formula C11H21NOa4-%2H20 [3]

Molecular Weight 240.30 g/mol [3]
White to off-white crystalline

Appearance [31[6]
powder

55 - 73 °C (Note: Reported

Melting Point ranges vary, e.g., 55-65 °C, [31[6]
69-73 °C)
_ _ [0]D%° = +10.5+1.5° (c=1in
Optical Rotation [3]
EtOH)

Soluble in methanol; Insoluble
Solubility in water. Quantitative data not [7]

readily available.

It is important to note the variability in the reported melting point, which may be attributed to
differences in purity, crystalline form, or measurement technique. Researchers should consider
the value stated in the certificate of analysis for their specific lot.

Applications in Synthesis and Research

Boc-L-isoleucine hemihydrate is a cornerstone in several areas of scientific endeavor:
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o Peptide Synthesis: As a fundamental building block, it is extensively used in the synthesis of
therapeutic peptides and other biologically active polypeptides. The Boc protecting group's
stability and facile cleavage under acidic conditions make it ideal for stepwise peptide
elongation.[2][3]

o Pharmaceutical Research and Drug Development: The incorporation of isoleucine residues
is critical for the biological activity of many peptide-based drugs. Boc-L-isoleucine
hemihydrate serves as a key starting material in the development of novel therapeutics for a
range of conditions, including metabolic disorders and cancer.[2]

» Protein Engineering and Functional Studies: Researchers utilize this compound to create
modified proteins to study structure-function relationships, protein folding mechanisms, and
the specific roles of isoleucine in protein-protein interactions and overall stability.[3]

Safety, Handling, and Storage

While Boc-L-isoleucine hemihydrate is not classified as a hazardous substance according to
OSHA and GHS standards, adherence to good laboratory practice is essential.[8][9]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[8]

» Handling: Avoid inhalation of dust by handling in a well-ventilated area or using a fume hood.
Minimize dust generation during transfer.[8]

o Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,
refrigeration at 2-8°C is recommended.[3]

o First Aid Measures:

o

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.[8]

[¢]

[¢]

If inhaled: Move the person to fresh air.[8]

o

If swallowed: Rinse mouth with water. Do not induce vomiting.[8]
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Analytical Characterization Protocols

Rigorous analytical characterization is crucial to confirm the identity and purity of Boc-L-
isoleucine hemihydrate. The following sections provide detailed, step-by-step methodologies
for its analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information. While the following data is based
on the anhydrous form, the hemihydrate will show a similar spectrum with the addition of a
water peak.

H NMR (Proton NMR) Protocol:

o Sample Preparation: Dissolve 5-10 mg of Boc-L-isoleucine hemihydrate in approximately
0.7 mL of a suitable deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube.

o Data Acquisition: Acquire the *H NMR spectrum on a 400 MHz or higher spectrometer.
o Data Analysis:

o Expected Chemical Shifts (in CDCIs):

0 ~5.02 ppm (doublet, 1H, NH)

0 ~4.30 ppm (doublet of doublets, 1H, a-CH)

0 ~1.83-1.99 ppm (multiplet, 1H, 3-CH)

0 ~1.46 ppm (singlet, 9H, Boc C(CHs)3)

0 ~1.15-1.54 ppm (multiplet, 2H, y-CH2)

0 ~0.98 ppm (doublet, 3H, y-CH3s)

0 ~0.94 ppm (triplet, 3H, 3-CHs3)[7]
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o The presence of water in the hemihydrate will result in a peak (typically broad) in the
spectrum, the position of which is solvent-dependent.

13C NMR (Carbon NMR) Protocol:

o Sample Preparation: Prepare a more concentrated sample (20-50 mg in ~0.7 mL of
deuterated solvent) as for *H NMR.

o Data Acquisition: Acquire the 3C NMR spectrum.

o Data Analysis:

o Expected Chemical Shifts (in CDCIs):

0 ~177.2 ppm (C=0, carboxylic acid)

0 ~155.9 ppm (C=0, Boc)

0 ~80.2 ppm (C, Boc quaternary)

0 ~58.0 ppm (a-C)

0 ~37.9 ppm (B-C)

0 ~28.5 ppm (CHs, Boc)

0 ~25.0 ppm (y-CHz2)

0 ~15.7 ppm (y-CHs)

0 ~11.8 ppm (5-CH3)[7]
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Caption: Structural assignments for NMR spectroscopy.
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Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.
FT-IR Protocol (Attenuated Total Reflectance - ATR):

o Sample Preparation: Place a small amount of the solid Boc-L-isoleucine hemihydrate
powder directly onto the ATR crystal.

o Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm~1,
o Data Analysis:
o Expected Characteristic Peaks:
s ~3348 cm~% N-H stretching (amide).
» ~2970 cm~1: C-H stretching (aliphatic).
» ~1710 cm~%: C=0 stretching (carboxylic acid).
» ~1660 cm~1: C=0 stretching (Boc urethane).
= ~1504 cm~* N-H bending (amide II).
» ~1368 cm~1: C-H bending (gem-dimethyl of Boc group).
» ~1159 cm~1: C-O stretching.[7]

o The presence of water of hydration may lead to a broad O-H stretching band in the region
of 3500-3200 cm~1,

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for determining the purity of Boc-L-isoleucine hemihydrate.
Reversed-Phase HPLC Protocol:

e System Preparation:
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[e]

Column: C18 column (e.g., 4.6 x 250 mm, 5 pum).

o

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

[¢]

Flow Rate: 1.0 mL/min.

o

Detection: UV at 214 nm.

[e]

Sample Preparation: Prepare a sample solution of Boc-L-isoleucine hemihydrate in a
suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1
mg/mL.

Gradient Elution:

o Start with a gradient of 10-90% Mobile Phase B over 20-30 minutes.
o Hold at 90% B for 5 minutes.

o Return to initial conditions and equilibrate the column.

Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total area of all peaks in the chromatogram. Purity of 299% is common for this
reagent.[3]

Preparation Analysis Data Processing
Dissolve Sample ] q ] R
; Gradient Elution UV Detection Calculate Purity
Inject Sampl > > >
(Ul syl fect sample on C18 Column (214 nm) OIS (Area %)
— v

Prepare Mobile Phases | |
(A: 0.1% TFA in H20)
(B: 0.1% TFA in ACN)

Click to download full resolution via product page
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Caption: General workflow for HPLC purity analysis.

Conclusion

Boc-L-isoleucine hemihydrate is an indispensable reagent in modern peptide chemistry and
pharmaceutical development. Its well-defined chemical properties, coupled with established
protocols for its use and analysis, make it a reliable and efficient building block for the synthesis
of complex peptides. This guide provides the foundational technical knowledge required for its
effective and safe application in a research and development setting. By understanding its
characteristics and employing rigorous analytical validation, scientists can ensure the integrity
and success of their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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